Cas no 1391194-56-1 (2-Amino-7-(chloromethyl)pteridin-4(1H)-one)

• Product Name: 2-Amino-7-(chloromethyl)pteridin-4(1H)-one
• CAS No: 1391194-56-1
• MF: C₇H₆ClN₅O
• MW: 211.608438968658
• CID: 2086730
• PubChem ID: 136070711
• Update Time: 2024-03-01

2-Amino-7-(chloromethyl)pteridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-(chloromethyl)pteridin-4(1H)-one
• 2-Amino-7-(chloromethyl)pteridin-4(1H)-one Hydrochloride
• CID 136070711
• 2-Amino-7-(chloromethyl)pteridin-4(1H)-one (90%)
• Folic Acid Impurity 4
• 4(3H)-Pteridinone, 2-amino-7-(chloromethyl)-
• Folic Acid Impurity 4（Folic Acid EP Impurity F）

• Inchi： 1S/C7H6ClN5O/c8-1-3-2-10-4-5(11-3)12-7(9)13-6(4)14/h2H,1H2,(H3,9,11,12,13,14)
• InChI Key： WHPPYWZHBUBHST-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C2C(NC(N)=NC2=N1)=O

Computed Properties

• Exact Mass: 211.0260875g/mol
• Monoisotopic Mass: 211.0260875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3
• XLogP3: -0.9

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• Melting Point: >292°C (dec.)
• Boiling Point: 370.0±44.0 °C(Predicted)
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly)
• pka: 1.79±0.20(Predicted)

2-Amino-7-(chloromethyl)pteridin-4(1H)-one Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives